
An In-depth Technical Guide to 7α-
Hydroxyfrullanolide: Physical, Chemical, and

Biological Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7a-Hydroxyfrullanolide

Cat. No.: B1247999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 7α-Hydroxyfrullanolide, a sesquiterpene lactone with significant

therapeutic potential. The information presented herein is intended to support research and

development efforts in oncology and related fields.

Physicochemical Properties
7α-Hydroxyfrullanolide is a naturally occurring eudesmanolide sesquiterpene lactone.[1] Its

core chemical structure and key physicochemical properties are summarized below. While

experimental data for some physical properties are not readily available in the literature,

computed values provide useful estimates.

Table 1: Physical and Chemical Properties of 7α-Hydroxyfrullanolide
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Property Value Source

Chemical Structure

(3aR,5aR,9bS)-3a-Hydroxy-

5a,9-dimethyl-3-methylene-

3a,4,5,5a,6,7,8,9b-

octahydronaphtho[1,2-b]furan-

2(3H)-one

--INVALID-LINK--

Molecular Formula C₁₅H₂₀O₃ --INVALID-LINK--

Molecular Weight 248.32 g/mol --INVALID-LINK--

CAS Number 105578-87-8 --INVALID-LINK--

IUPAC Name

(3aR,5aR,9bS)-3a-hydroxy-

5a,9-dimethyl-3-methylidene-

4,5,6,7,8,9b-

hexahydrobenzo[g]

[2]benzofuran-2-one

--INVALID-LINK--

Melting Point Not reported

Boiling Point Not reported

Solubility
Soluble in DMSO (used in cell

culture experiments)
Inferred from experimental use

UV Absorption (λmax) 268 nm [1]

Specific Rotation Not reported

Appearance Not reported

XLogP3-AA 1.8 --INVALID-LINK--

Hydrogen Bond Donor Count 1 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
3 --INVALID-LINK--

Biological Activity and Signaling Pathways
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7α-Hydroxyfrullanolide has demonstrated significant anticancer activity, particularly against

triple-negative breast cancer (TNBC) cells. Its primary mechanisms of action involve the

induction of G2/M phase cell cycle arrest and apoptosis.

G2/M Phase Arrest
7α-Hydroxyfrullanolide induces cell cycle arrest at the G2/M checkpoint in cancer cells. This is

achieved through the modulation of key regulatory proteins. Specifically, it has been shown to

upregulate the expression of Bub3, cyclin B1, and the phosphorylated (inhibitory) form of Cdk1

(p-Cdk1 at Tyr15). The upregulation of these proteins prevents the cell from entering mitosis,

leading to an accumulation of cells in the G2/M phase.
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G2/M Transition Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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